Cas no 1806997-99-8 (4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1806997-99-8
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4864677
• Update Time: 2025-10-28

4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-4-1-3(2-11)5(6(9)10)7(12-4)13(14)15/h1,6H,2,11H2
• InChI Key： ABCFZDGWNSBMED-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 280.961
• Monoisotopic Mass: 280.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine

Introduction to 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806997-99-8)

4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine, identified by the CAS number 1806997-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of an amino methyl group, a bromine substituent, a difluoromethyl group, and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The aminomethyl functional group at the 4-position of the pyridine ring introduces a nucleophilic center, facilitating further functionalization through nucleophilic substitution reactions. This feature is particularly useful in drug discovery processes where diversification of molecular structures is essential for optimizing biological activity. The bromo atom at the 6-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in constructing complex molecular frameworks. Additionally, the difluoromethyl group at the 3-position is known to enhance metabolic stability and binding affinity in drug candidates, while the nitro group at the 2-position can be further reduced to an amine, providing another pathway for structural elaboration.

In recent years, there has been a growing interest in developing novel pyridine derivatives as potential therapeutic agents due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds exhibit significant promise in the treatment of neurological disorders, infectious diseases, and cancer. The compound 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine has been investigated for its potential role as a scaffold in the design of kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in tumor growth and progression. Furthermore, its structural motif has been explored in the development of antimicrobial agents, where the introduction of fluorinated substituents is known to improve drug efficacy against resistant bacterial strains.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. These studies have highlighted the favorable interactions between the aminomethyl, bromo, and difluoromethyl groups with specific residues in protein active sites, suggesting its potential as a lead compound for further optimization. Additionally, synthetic methodologies have been refined to facilitate large-scale production of this intermediate, ensuring its availability for industrial applications. The use of flow chemistry techniques has particularly improved yield and purity, making it more feasible for pharmaceutical manufacturers to incorporate this compound into their synthetic routes.

The versatility of 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine extends beyond its role as a building block in drug synthesis. It has also been utilized in materials science research due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that make them suitable for applications in luminescent sensors and catalysts. The nitro group's redox activity further enhances its utility in such systems by enabling reversible electron transfer processes. This dual functionality underscores the compound's broad applicability across multiple scientific disciplines.

In conclusion, 4-(Aminomethyl)-6-bromo-3-(difluoromethyl)-2-nitropyridine (CAS No. 1806997-99-8) represents a promising compound with significant potential in pharmaceutical and materials science research. Its unique structural features enable diverse functionalization strategies, making it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is likely to grow even further. The ongoing development of innovative synthetic methodologies and computational tools will continue to enhance our ability to harness its full potential.